Cas no 873672-56-1 (4-chloro-N-(4-fluorophenyl)-2,5-dimethoxybenzene-1-sulfonamide)

• Product Name: 4-chloro-N-(4-fluorophenyl)-2,5-dimethoxybenzene-1-sulfonamide
• CAS No: 873672-56-1
• MF: C₁₄H₁₃ClFNO₄S
• MW: 345.773725271225
• CID: 5331086
• Update Time: 2025-06-08

4-chloro-N-(4-fluorophenyl)-2,5-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(4-fluorophenyl)-2,5-dimethoxybenzenesulfonamide
• 4-chloro-N-(4-fluorophenyl)-2,5-dimethoxybenzene-1-sulfonamide

• Inchi： 1S/C14H13ClFNO4S/c1-20-12-8-14(13(21-2)7-11(12)15)22(18,19)17-10-5-3-9(16)4-6-10/h3-8,17H,1-2H3
• InChI Key： MOGFTDXEWAKWIF-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(F)C=C2)(=O)=O)=CC(OC)=C(Cl)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-chloro-N-(4-fluorophenyl)-2,5-dimethoxybenzene-1-sulfonamide

4-Chloro-N-(4-Fluorophenyl)-2,5-Dimethoxybenzene-1-Sulfonamide (CAS No 873672-56-1)

The compound 4-chloro-N-(4-fluorophenyl)-2,5-dimethoxybenzene-1-sulfonamide (CAS No 873672-56-1) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfonamides, which are widely studied for their diverse chemical properties and biological activities. The molecule's structure is characterized by a benzene ring substituted with chlorine, fluorine, methoxy groups, and a sulfonamide functional group, making it a versatile compound for research and development purposes.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-chloro-N-(4-fluorophenyl)-2,5-dimethoxybenzene-1-sulfonamide, allowing researchers to explore its unique properties. The presence of electron-withdrawing groups such as chlorine and fluorine enhances the molecule's reactivity, while the methoxy groups contribute to its solubility and stability. These features make it an ideal candidate for applications in drug discovery, materials science, and catalysis.

In the field of pharmacology, 4-chloro-N-(4-fluorophenyl)-2,5-dimethoxybenzene-1-sulfonamide has shown promise as a potential lead compound for developing novel therapeutic agents. Studies have demonstrated its ability to modulate key biological pathways, including enzyme inhibition and receptor binding. Researchers have particularly focused on its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase enzymes, which are central to inflammation and pain signaling.

Moreover, the compound's electronic properties make it a valuable component in advanced materials research. Its ability to act as a semiconductor in organic electronics has been explored in recent studies, highlighting its potential in developing next-generation electronic devices. The molecule's stability under various conditions further enhances its suitability for such applications.

The synthesis of 4-chloro-N-(4-fluorophenyl)-2,5-dimethoxybenzene-1-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process.

Environmental considerations are also a critical aspect of this compound's development. Studies have been conducted to assess its biodegradability and toxicity profiles. Preliminary findings suggest that the compound exhibits low toxicity to aquatic organisms under controlled conditions, which aligns with current environmental regulations and sustainable chemistry practices.

In conclusion, 4-chloro-N-(4-fluorophenyl)-2,5-dimethoxybenzene-1-sulfonamide (CAS No 873672-56-1) represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique chemical structure and properties make it a valuable asset for researchers seeking innovative solutions in drug development, materials science, and beyond. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play a pivotal role in advancing scientific progress.